5,7-Dimethyl-1,3-diazaadamantan-6-one

• IUPAC Name: 5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C10H16N2O/c1-9-3-11-5-10(2,8(9)13)6-12(4-9)7-11/h3-7H2,1-2H3
• InChI Key: XGTRHKDYLMRKHW-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1=O)(CN(C2)C3)C
• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol

Description

5,7-Dimethyl-1,3-diazaadamantan-6-one is a chemical compound with the molecular formula C₁₀H₁₆N₂O . It belongs to the class of azaadamantanes , which are promising scaffolds in medicinal chemistry. The compound’s systematic IUPAC name is 5,7-Dimethyl-1,3-diazatricyclo[3.3.1.1(3,7)]decan-6-one . Let’s explore its various aspects:

Molecular Structure Analysis

The molecular structure of 5,7-Dimethyl-1,3-diazaadamantan-6-one consists of a tricyclic framework . The compound contains two methyl groups at positions 5 and 7, along with a ketone functional group. The adamantane-like cage structure contributes to its stability and unique properties. Refer to the ChemSpider link for a visual representation.

Scientific Research Applications

Antitumor Properties

5,7-Dimethyl-1,3-diazaadamantan-6-one has been studied for its potential antitumor properties. Research has shown that spirocyclic derivatives of 1,3-diazaadamantane, which include compounds like 5,7-dimethyl-1,3-diazaadamantan-6-one, have been synthesized and their antitumor properties evaluated (Arutyunyan et al., 1996).

Synthesis and Chemical Behavior

The compound has been a subject of various studies focusing on its synthesis and chemical behavior. For instance, its reactivity in forming quaternary ammonium salts and subsequent ring cleavage to produce 3,7-diazabicyclo[3.3.1]nonane derivatives has been documented (Vatsadze et al., 2007). Additionally, investigations have been conducted into the synthesis of various derivatives, such as 2,2,5,7-tetramethyl-1,3-diazaadamantan-6-one, and their structural properties, including supramolecular structures (Dalinger et al., 2021).

Analgesic Activity

The compound has also been explored for its potential analgesic activity. Studies on new compounds combining diazaadamantane and monoterpene moieties, which are analogs of 5,7-dimethyl-1,3-diazaadamantan-6-ones, have been synthesized and tested for their analgesic properties (Ponomarev et al., 2017).

Molecular Configuration and Spectral Properties

Further, research into the molecular configuration and spectral properties of related compounds, such as 5,7-bis(2'-arylethenyl)-6H-1,4-diazepine-2,3-dicarbonitriles, which are synthesized from 1,3-diketones and diaminomaleonitrile, has been conducted. These studies include exploration of the substituents' effects on spectral properties and conformational states (Tarakanov et al., 2016).

Potential as Anticancer Drugs

There has also been an exploration of certain derivatives for their potential as leads for new anticancer drugs, focusing on the molecular modeling and docking studies of these compounds (Santana et al., 2020).

Mechanism of Action

While the precise mechanism of action for 5,7-Dimethyl-1,3-diazaadamantan-6-one remains an active area of research, it is known to exhibit analgesic activity . Notably, the compound containing the (–)-myrtenal fragment demonstrated pronounced analgesic effects in animal models. Further studies are needed to elucidate its specific targets and pathways.

Future Directions

For more detailed information, consult relevant scientific literature and databases.